Cas no 1289047-61-5 (5-Bromo-2-isopropoxynicotinaldehyde)
1289047-61-5 structure
Product Name:5-Bromo-2-isopropoxynicotinaldehyde
CAS No:1289047-61-5
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD27975543
CID:4764358
Update Time:2026-02-26
5-Bromo-2-isopropoxynicotinaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-2-isopropoxynicotinaldehyde
-
- MDL: MFCD27975543
- Inchi: 1S/C9H10BrNO2/c1-6(2)13-9-7(5-12)3-8(10)4-11-9/h3-6H,1-2H3
- InChI Key: CMWRVIVXEQHYPE-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C=O)=C1)OC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 175
- XLogP3: 2.1
- Topological Polar Surface Area: 39.2
5-Bromo-2-isopropoxynicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515819-250 mg |
5-Bromo-2-isopropoxynicotinaldehyde; . |
1289047-61-5 | 250MG |
€193.60 | 2022-07-29 | ||
| Aaron | AR01K6WU-1g |
5-Bromo-2-isopropoxynicotinaldehyde |
1289047-61-5 | 95% | 1g |
$390.00 | 2025-02-12 | |
| Aaron | AR01K6WU-500mg |
5-Bromo-2-isopropoxynicotinaldehyde |
1289047-61-5 | 95% | 500mg |
$293.00 | 2025-02-12 | |
| abcr | AB515819-250mg |
5-Bromo-2-isopropoxynicotinaldehyde; . |
1289047-61-5 | 250mg |
€208.10 | 2024-08-02 | ||
| A2B Chem LLC | BA20594-250mg |
5-Bromo-2-isopropoxynicotinaldehyde |
1289047-61-5 | 95% | 250mg |
$180.00 | 2024-04-20 | |
| A2B Chem LLC | BA20594-500mg |
5-Bromo-2-isopropoxynicotinaldehyde |
1289047-61-5 | 95% | 500mg |
$229.00 | 2024-04-20 | |
| A2B Chem LLC | BA20594-1g |
5-Bromo-2-isopropoxynicotinaldehyde |
1289047-61-5 | 95% | 1g |
$294.00 | 2024-04-20 | |
| abcr | AB515819-1g |
5-Bromo-2-isopropoxynicotinaldehyde; . |
1289047-61-5 | 1g |
€363.30 | 2024-08-02 | ||
| abcr | AB515819-5g |
5-Bromo-2-isopropoxynicotinaldehyde; . |
1289047-61-5 | 5g |
€1162.90 | 2024-08-02 | ||
| abcr | AB515819-10g |
5-Bromo-2-isopropoxynicotinaldehyde; . |
1289047-61-5 | 10g |
€1937.70 | 2024-08-02 |
5-Bromo-2-isopropoxynicotinaldehyde Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
1289047-61-5 (5-Bromo-2-isopropoxynicotinaldehyde) Related Products
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- 1261972-34-2(5-Bromo-3-methyl-2-propoxypyridine)
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- 610279-03-3(5-Bromo-2-ethoxy-3-methylpyridine)
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